{1-[(1-isopropyl-1H-pyrazol-4-yl)carbonyl]-4-piperidinyl}(2-thienyl)methanol

• IUPAC Name: [4-[hydroxy(thiophen-2-yl)methyl]piperidin-1-yl]-(1-propan-2-ylpyrazol-4-yl)methanone
• InChI: InChI=1S/C17H23N3O2S/c1-12(2)20-11-14(10-18-20)17(22)19-7-5-13(6-8-19)16(21)15-4-3-9-23-15/h3-4,9-13,16,21H,5-8H2,1-2H3
• InChI Key: FTIFZZDNJGVCFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)C(=O)N2CCC(CC2)C(C3=CC=CS3)O
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

{1-[(1-isopropyl-1H-pyrazol-4-yl)carbonyl]-4-piperidinyl}(2-thienyl)methanol is a chemical compound that has been extensively studied due to its potential applications in scientific research. The compound is also known as ITM and is a member of the piperidine family. ITM has been found to have various biological and pharmacological activities that make it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of ITM is not fully understood, but it is believed to act on various molecular targets in the body. ITM has been found to interact with the cannabinoid receptors CB1 and CB2, as well as the sigma-1 receptor. These interactions are thought to be responsible for the compound's biological and pharmacological activities.
Biochemical and Physiological Effects
ITM has been found to have various biochemical and physiological effects in the body. The compound has been shown to reduce inflammation and pain, as well as to have anti-cancer properties. ITM has also been found to have neuroprotective effects, which make it a potential therapeutic agent for various neurological diseases.

Advantages and Limitations for Lab Experiments

ITM has several advantages for use in laboratory experiments. The compound is readily available and can be synthesized in large quantities. ITM is also stable and can be stored for long periods without degradation. However, ITM has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on ITM. One area of focus is the development of more efficient and cost-effective synthesis methods. Another area of research is the identification of new molecular targets for ITM, which could lead to the development of new therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of ITM and its potential applications in scientific research.

Synthesis Methods

The synthesis of ITM involves a multi-step process that includes the use of various reagents and solvents. The starting material for the synthesis is 2-thiophenecarboxylic acid, which undergoes a series of reactions to form the final product. The synthesis of ITM has been optimized to improve yields and purity, and various methods have been reported in the literature.

Scientific Research Applications

ITM has been studied extensively for its potential applications in scientific research. The compound has been found to have various biological and pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. ITM has also been investigated for its potential use as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.